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Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl vinylcarbamate (CAS No. 84713-20-2) is a valuable synthetic intermediate with
growing importance in the pharmaceutical and polymer chemistry sectors. Its unique
bifunctional nature, possessing both a polymerizable vinyl group and a protected amine, makes
it a versatile building block for a variety of complex molecules. This technical guide provides a
comprehensive overview of the chemical properties, synthesis, and reactivity of Benzyl
vinylcarbamate, with a focus on data relevant to research and development.

Chemical and Physical Properties

Benzyl vinylcarbamate is a white to off-white solid at room temperature.[1] A summary of its
key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzyl Vinylcarbamate
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Property Value Reference
Molecular Formula C10H11NO2 [1112]
Molecular Weight 177.20 g/mol [1][2]

CAS Number 84713-20-2 [2][3]
Melting Point 43-44 °C [11[2]
Boiling Point 271.837 °C at 760 mmHg [2]

Density 1.089 g/cm3 [2]

Flash Point 118.203 °C [2]
Refractive Index 1.529 [2]

- Slightly soluble in Chloroform
Solubility [2]
and Ethyl Acetate.

Keep in dark place, Inert
Storage Temperature atmosphere, Store in freezer, [2]

under -20°C.

Synthesis of Benzyl Vinylcarbamate

An improved and scalable method for the preparation of Benzyl vinylcarbamate involves the
Curtius rearrangement of acryloyl azide, followed by the trapping of the resulting vinyl
isocyanate with benzyl alcohol.[4] This method avoids the need for high-vacuum distillation for
purification, opting instead for crystallization.[4]

Experimental Protocol
Step 1: Synthesis of Acryloyl Azide[4]

e A 1l-liter reactor is charged with 68.4 g (1.05 mol) of sodium azide, 200 mL of water, 200 mL
of toluene, and 0.09 g of Adogen 464 (methyltrialkylammonium chloride).

e The mixture is cooled to 0-5 °C with stirring in an ice-water bath.
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e 90 g (1 mol) of acryloyl chloride is added dropwise over a period of 1.5 hours, maintaining
the temperature between 0-5 °C.

 After the addition is complete, the mixture is stirred for an additional 45 minutes.

e The organic phase, containing the acryloyl azide in toluene, is separated and stored at 0-5
°C until use.

Step 2: Synthesis of Benzyl Vinylcarbamate[4]

o Addistillation flask is charged with 150-200 mL of toluene and 0.5 g of phenothiazine (as a
stabilizer) and heated to 105-110 °C.

o A separate receiver flask is charged with 86 g (0.8 mol) of benzyl alcohol, 0.05 g of
phenothiazine, and 0.1-0.3 g of triethylamine (as a catalyst). This mixture is cooled in an ice
bath and stirred.

e The previously prepared acryloyl azide solution is pumped into the heated distillation flask
over 4-5 hours. The vinyl isocyanate formed via Curtius rearrangement co-distills with
toluene (vapor temperature 80-100 °C) and is collected directly into the stirred benzyl alcohol
mixture in the receiver.

 After the addition is complete, distillation is continued to collect an additional 10-20 mL of
toluene.

o The receiver flask is then isolated and its contents are stirred at 0-5 °C for 1-2 hours.

e The reaction mixture is allowed to warm to room temperature and stirred until the reaction is
complete, as monitored by HPLC.

e The mixture is concentrated in vacuo to a weight of 200-250 g.

e The residue is treated with 300-350 mL of heptane and cooled to 15 °C with stirring.

e Seed crystals of Benzyl vinylcarbamate are added, and the mixture is stirred for 2-3 hours
to induce crystallization.
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e The product is collected by filtration, washed with heptane, and dried in vacuo. The typical
yield is 115-128 g (65-72%).

Synthesis Workflow

Step 1: Synthesis of Acryloyl Azide
Acryloyl Chloride
odium Azide, Water, . » Acryloyl Azide
oluene, Adogen LIS in Toluene

Curtius Rearrangement &
Co-distillation

Step 2: Synthesis of Benzyl Vinylcarbamate

Crystallization
(Heptane)

Reaction at 0-5°C,
then Room Temp.

Benzyl Alcohol, Phenothiazine,
Triethylamine (Cooled)

Filtration & Drying Benzyl Vinylcarbamate

Toluene, Phenothiazine
(Heated to 105-110°C)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl vinylcarbamate.

Reactivity and Applications

Benzyl vinylcarbamate serves as a key intermediate in organic synthesis. The vinyl group is
susceptible to polymerization and various addition reactions, while the carbamate functionality
acts as a protected form of an amine. This dual reactivity makes it a valuable monomer for the
synthesis of functional polymers, such as polyvinylamine derivatives. Furthermore, it is utilized
in the synthesis of complex molecules, including -lactam antibiotics and CFs- or -CF2-
substituted tetrahydroquinolines.[2]
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Spectroscopic Data

While detailed, publicly available *H NMR, 13C NMR, and IR spectra for Benzyl
vinylcarbamate are limited, the literature on its synthesis confirms the use of spectroscopic
techniques for its characterization. HPLC is employed to monitor the progress of the synthesis
reaction.[4] NMR spectroscopy is also mentioned as a standard characterization method. For
reference, the spectroscopic data for the related compound, Benzyl carbamate, is available
and shows characteristic peaks for the benzyl and carbamate groups.

Safety Information

Benzyl vinylcarbamate is classified as harmful if swallowed and causes skin and eye irritation.
[5] Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this compound. Work should be conducted in a well-ventilated area.

Signaling Pathways and Biological Activity

It is important to note that Benzyl vinylcarbamate is primarily a synthetic intermediate and
building block. The current body of scientific literature does not describe its direct involvement
in any specific biological signaling pathways. Its relevance in drug development is as a
component used in the synthesis of larger, pharmacologically active molecules.

Conclusion

Benzyl vinylcarbamate is a versatile chemical compound with significant potential in synthetic
chemistry. This guide has provided a detailed overview of its chemical and physical properties,
a robust and scalable synthesis protocol, and insights into its reactivity and applications. While
comprehensive public spectroscopic data is not readily available, the established methods for
its synthesis and characterization provide a solid foundation for its use in research and
development. As the demand for novel functional polymers and complex pharmaceutical
agents grows, the utility of Benzyl vinylcarbamate as a key synthetic intermediate is expected
to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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